Cas no 2137757-43-6 (2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-oxo-1,2-diazinane-4-carboxylic acid)

• Product Name: 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-oxo-1,2-diazinane-4-carboxylic acid
• CAS No: 2137757-43-6
• MF: C₂₀H₁₈N₂O₅
• MW: 366.367325305939
• CID: 6518295
• PubChem ID: 165463867
• Update Time: 2025-11-06

2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-oxo-1,2-diazinane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137757-43-6
• 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-oxo-1,2-diazinane-4-carboxylic acid
• EN300-657561

• Inchi： 1S/C20H18N2O5/c23-18-9-12(19(24)25)10-22(21-18)20(26)27-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17H,9-11H2,(H,21,23)(H,24,25)
• InChI Key： VXUBKPNQEILIKV-UHFFFAOYSA-N
• SMILES： O(C(N1CC(C(=O)O)CC(N1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 366.12157168g/mol
• Monoisotopic Mass: 366.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-oxo-1,2-diazinane-4-carboxylic acid

Introduction to 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-oxo-1,2-diazinane-4-carboxylic acid (CAS No. 2137757-43-6)

2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-oxo-1,2-diazinane-4-carboxylic acid, identified by its CAS number 2137757-43-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, featuring a unique structure that combines a fluorinated benzene ring with a diazinane core, both of which are strategically positioned to enhance its biological activity. The presence of an acylated amino group and a carboxylic acid moiety further contributes to its versatility as a synthetic intermediate and potential therapeutic agent.

The molecular framework of 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-oxo-1,2-diazinane-4-carboxylic acid is meticulously designed to interact with biological targets in a highly specific manner. The fluorenylmethoxy carbonyl (Fmoc) group, a well-known protecting group in peptide synthesis, not only ensures stability during chemical modifications but also serves as a handle for further functionalization. This makes the compound particularly valuable in the development of peptide mimetics and protease inhibitors, where precise control over reactivity is paramount.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a scaffold for drug discovery. Studies indicate that the rigid structure of the diazinane ring enhances binding affinity to enzymes and receptors, while the fluorine atom improves metabolic stability. Such characteristics are increasingly sought after in modern drug design, where optimizing pharmacokinetic properties is as critical as targeting biological activity.

In the context of current research, 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-oxo-1,2-diazinane-4-carboxylic acid has been explored as a precursor in the synthesis of novel kinase inhibitors. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the compound's ability to mimic natural amino acid sequences while incorporating potent pharmacophores, researchers aim to develop next-generation inhibitors with improved selectivity and efficacy. Preliminary in vitro studies have demonstrated promising results, suggesting that derivatives of this compound could exhibit significant therapeutic potential.

The integration of fluorene derivatives into pharmaceutical candidates has been a growing trend due to their favorable photophysical properties and enhanced binding interactions. The fluorenylmethoxy carbonyl moiety not only provides stability but also allows for efficient fluorescence-based detection techniques, which are invaluable in diagnostic applications. This dual functionality makes 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-oxo-1,2-diazinane-4-carboxylic acid a multifaceted tool in both research and development pipelines.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step reactions that showcase the ingenuity of modern organic synthesis. The introduction of the diazinane ring requires precise control over reaction conditions to avoid unwanted side products. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the core structure efficiently. Furthermore, the protection and deprotection strategies for the acylated amino group must be carefully optimized to ensure high yields and purity.

The pharmaceutical industry's emphasis on precision medicine has further driven interest in compounds like 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-oxo-1,2-diazinane-4-carboxylic acid. By tailoring molecular structures to target specific disease mechanisms at a molecular level, researchers can develop therapies that are more personalized and effective. The compound's unique combination of structural features positions it as a promising candidate for addressing complex diseases that require nuanced therapeutic intervention.

As computational methods continue to evolve, virtual screening techniques are being increasingly utilized to identify potential hits from large chemical libraries. 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-oxo-1,2-diazinane-4-carboxylic acid has been identified through such approaches as a lead compound for further optimization. Its scaffold has been used as a template for structure-based drug design (SBDD), where three-dimensional models of biological targets guide modifications aimed at improving binding affinity and reducing off-target effects.

The versatility of this compound extends beyond kinase inhibition; it has also shown promise in other therapeutic areas. For instance, its structural motif can be modified to develop compounds targeting bacterial resistance mechanisms or modulating immune responses. The ability to fine-tune its properties through structural analogs makes it an attractive platform for broad-spectrum drug discovery efforts.

In conclusion, 2-{[(9H-fluoren-9-yli)methoxy]carbonyl}-6 oxo -1 , 2 -diazinane -4 -carboxylic acid ( CAS No . 2137757 -43 - 6 ) represents a significant advancement in medicinal chemistry due to its unique structural features and multifaceted applications . Its role as a synthetic intermediate , kinase inhibitor precursor , and diagnostic tool underscores its importance in both academic research and industrial drug development . As research progresses , it is anticipated that derivatives of this compound will continue to contribute novel insights into disease mechanisms and therapeutic strategies .